Moguisteine

• CAS No.: 119637-67-1
• Product Name: Moguisteine
• Molecular Formula: C16H21NO5S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: ethyl 3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]-3-oxopropanoate
• Standard InChI: InChI=1S/C16H21NO5S/c1-3-21-16(19)10-14(18)17-8-9-23-15(17)11-22-13-7-5-4-6-12(13)20-2/h4-7,15H,3,8-11H2,1-2H3
• Standard InChIKey: WSYVIAQNTFPTBI-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC(=O)N1CCSC1COC2=CC=CC=C2OC
• Canonical SMILES: CCOC(=O)CC(=O)N1CCSC1COC2=CC=CC=C2OC
• Appearance: Solid powder
• Description: Moguisteine is a cholinergic receptor antagonist potentially for the treatment of cough.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(2-methoxyphenoxy)methyl-3-ethoxycarbonylacetyl-1,3-thiazolidine; BBR 2173; BBR-2173; ethyl 2-((2-methoxyphenoxy)methyl)-beta-oxothiazolidine-3-propanoate; moguisteine
• Reference: 1: Teng Y, Song H, Bu F, Wei C, Zhao W, Zhang R, Yuan G, Liu X, Wang B, Guo R. Determination of the active metabolite of moguisteine in human plasma and urine by LC-ESI-MS method and its application in pharmacokinetic study. J Chromatogr B Analyt Technol Biomed Life Sci. 2012 Jun 15;899:31-5. doi: 10.1016/j.jchromb.2012.04.033. PubMed PMID: 22626894.; 2: Morita K, Onodera K, Kamei J. Inhaled pinacidil, an ATP-sensitive K+ channel opener, and moguisteine have potent antitussive effects in guinea pigs. Jpn J Pharmacol. 2002 Jun;89(2):171-5. PubMed PMID: 12120760.; 3: Ishii R, Furuta M, Hashimoto M, Naruse T, Gallico L, Ceserani R. Effects of moguisteine on the cough reflex induced by afferent electrical stimulation of the superior laryngeal nerve in guinea pigs. Eur J Pharmacol. 1998 Dec 4;362(2-3):207-12. PubMed PMID: 9874172.; 4: Morita K, Kamei J. Involvement of ATP-sensitive K(+) channels in the anti-tussive effect of moguisteine. Eur J Pharmacol. 2000 Apr 28;395(2):161-4. PubMed PMID: 10794823.; 5: Sant'Ambrogio G, Sant'Ambrogio FB. Action of moguisteine on the activity of tracheobronchial rapidly adapting receptors in the dog. Eur Respir J. 1998 Feb;11(2):339-44. PubMed PMID: 9551735.; 6: Kamei J, Morita K. Antitussive effect of moguisteine on the enhanced coughing associated with enalapril in guinea-pig. Eur J Pharmacol. 1996 Sep 26;312(2):235-9. PubMed PMID: 8894601.; 7: Morikawa T, Gallico L, Widdicombe J. Actions of moguisteine on cough and pulmonary rapidly adapting receptor activity in the guinea pig. Pharmacol Res. 1997 Feb;35(2):113-8. PubMed PMID: 9175579.; 8: Cavalletti E, Montaguti P, Sala F, Ceserani R. Comparative toxicology of two enantiomers of the peripherally acting non-narcotic antitussive drug moguisteine. Arzneimittelforschung. 1996 Dec;46(12):1114-9. PubMed PMID: 9006784.; 9: Gallico L, Oggioni N, Dalla Rosa C, Ceserani R, Tognella S. Effects of moguisteine, a peripheral nonnarcotic antitussive agent, on airway inflammation in guinea-pigs in vivo. Eur Respir J. 1996 Mar;9(3):478-85. PubMed PMID: 8730007.; 10: Kamei J, Morita K, Kashiwazaki T, Ohsawa M. Antitussive effect of moguisteine on allergic coughs in the guinea pig. Eur J Pharmacol. 1998 Apr 24;347(2-3):253-5. PubMed PMID: 9653890.; 11: Bernareggi A, Crema A, Carlesi RM, Castoldi D, Ratti E, Renoldi MI, Ratti D, Ceserani R, Tognella S. Stereoselective pharmacokinetics of moguisteine metabolites in healthy subjects. Eur J Drug Metab Pharmacokinet. 1995 Oct-Dec;20(4):263-70. PubMed PMID: 8983930.; 12: Gallico L, Borghi A, Dalla Rosa C, Ceserani R, Tognella S. Moguisteine: a novel peripheral non-narcotic antitussive drug. Br J Pharmacol. 1994 Jul;112(3):795-800. PubMed PMID: 7921605; PubMed Central PMCID: PMC1910192.; 13: Gallico L, Borghi A, Cavalletti E, Ceserani R, Tognella S. Antitussive activity of moguisteine enantiomers in guinea-pigs and rats. J Pharm Pharmacol. 1996 Jan;48(1):112-4. PubMed PMID: 8722507.; 14: Barnabè R, Berni F, Clini V, Pirrelli M, Pisani Ceretti A, Robuschi M, Rossi M, Sestini P, Tana F, Vaghi A, et al. The efficacy and safety of moguisteine in comparison with codeine phosphate in patients with chronic cough. Monaldi Arch Chest Dis. 1995 Apr;50(2):93-7. PubMed PMID: 7613554.; 15: Montaguti P, Ceserani R, Bussi R, Cavalletti E, Tognella S. Reproductive toxicology of the new antitussive moguisteine. Arzneimittelforschung. 1994 Dec;44(12):1347-52. PubMed PMID: 7848355.; 16: Cavalletti E, Ceserani R, Sala F, Montaguti P, Tognella S. General toxicology of the new antitussive moguisteine. Arzneimittelforschung. 1994 Nov;44(11):1227-33. PubMed PMID: 7848336.; 17: Castoldi D, Oggioni A, Renoldi MI, Ratti E, Di Giovine S, Bernareggi A. Assay of moguisteine metabolites in human plasma and urine: conventional and chiral high-performance liquid chromatographic methods. J Chromatogr B Biomed Appl. 1994 May 13;655(2):243-52. PubMed PMID: 8081470.; 18: Luo YL, Li PB, Zhang CC, Zheng YF, Wang S, Nie YC, Zhang KJ, Su WW. Effects of four antitussives on airway neurogenic inflammation in a guinea pig model of chronic cough induced by cigarette smoke exposure. Inflamm Res. 2013 Dec;62(12):1053-61. doi: 10.1007/s00011-013-0664-6. PubMed PMID: 24085318.; 19: Aversa C, Cazzola M, Clini V, Dal Negro R, Maiorano V, Tana F, Allegra L. Clinical trial of the efficacy and safety of moguisteine in patients with cough associated with chronic respiratory diseases. Drugs Exp Clin Res. 1993;19(6):273-9. PubMed PMID: 8013271.; 20: Oggioni A, Castoldi D, Bernareggi A. Direct HPLC separation of enantiomers of main moguisteine metabolite: comparison of different stationary phases. Farmaco. 1994 Mar;49(3):225-7. PubMed PMID: 8043175.
• PubChem Compound: 65935
• Last Modified: Nov 11 2021